Cas no 1428378-45-3 (1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 1428378-45-3
• MF: C₁₈H₁₆N₄O
• MW: 304.345843315125
• CID: 5366349
• Update Time: 2025-05-24

1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydro-1(2H)-quinolinyl)[4-(1H-pyrazol-1-yl)-2-pyridinyl]methanone
• 1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C18H16N4O/c23-18(21-11-3-6-14-5-1-2-7-17(14)21)16-13-15(8-10-19-16)22-12-4-9-20-22/h1-2,4-5,7-10,12-13H,3,6,11H2
• InChI Key： VYFVQVKIRMJHBH-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1)(C1=NC=CC(N2C=CC=N2)=C1)=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.2±50.0 °C(Predicted)
• pka: 0.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline

Compound CAS No. 1428378-45-3: 1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline

The compound with CAS No. 1428378-45-3, known as 1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a pyrazole moiety and a tetrahydroquinoline framework. The integration of these structural elements provides the molecule with distinct electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The tetrahydroquinoline core is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. The substitution pattern on the pyridine ring further enhances the molecule's bioactivity by introducing electron-withdrawing groups that can modulate receptor binding affinity. This makes the compound a promising candidate for drug discovery programs targeting central nervous system disorders, such as depression and anxiety.

In addition to its pharmacological applications, the compound has also been explored in the context of materials science. The presence of conjugated π-systems in both the pyridine and tetrahydroquinoline moieties contributes to the molecule's optical properties. Researchers have investigated its potential as a chromophore in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune the electronic properties through functional group substitution offers versatility in designing materials with tailored optical and electronic characteristics.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions and cyclization steps. The use of palladium-catalyzed cross-coupling reactions has been reported as an efficient method for constructing the key bonds within the molecule's framework. These methods not only ensure high yields but also provide access to structurally diverse analogs for further optimization studies.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its large-scale application. Preliminary studies suggest that the molecule exhibits moderate stability under physiological conditions, which is essential for its pharmacokinetic profile. However, further research is required to fully understand its environmental impact and degradation pathways.

In conclusion, CAS No. 1428378-45-3, or 1-[4-(1H-pyrazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline, represents a versatile platform for exploring new chemical entities with applications ranging from drug discovery to materials science. Its unique structure and tunable properties make it an attractive target for ongoing research efforts aimed at advancing both scientific understanding and practical applications.